Cas no 53605-96-2 (Phosphonic acid, [[4-(methylsulfonyl)phenyl]methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [[4-(methylsulfonyl)phenyl]methyl]-, diethyl ester
• CAS No: 53605-96-2
• MF: C₁₂H₁₉O₅PS
• MW: 306.31502366066
• CID: 356865
• PubChem ID: 14419480
• Update Time: 2025-04-19

Phosphonic acid, [[4-(methylsulfonyl)phenyl]methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [[4-(methylsulfonyl)phenyl]methyl]-, diethyl ester
• 1-(diethoxyphosphorylmethyl)-4-methylsulfonylbenzene
• (4-methanesulfonylbenzyl)phosphonic acid diethyl ester
• diethyl 4-methylsulfonylbenzylphosphonate
• Diethyl {[4-(methanesulfonyl)phenyl]methyl}phosphonate
• 53605-96-2
• SCHEMBL1575569
• ZKRBWPZOSYJIKA-UHFFFAOYSA-N
• Diethyl 4-(Methylsulfonyl)benzylphosphonate
• SY309671
• DTXSID20560070

• Inchi： 1S/C12H19O5PS/c1-4-16-18(13,17-5-2)10-11-6-8-12(9-7-11)19(3,14)15/h6-9H,4-5,10H2,1-3H3
• InChI Key： ZKRBWPZOSYJIKA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CP(=O)(OCC)OCC)(=O)=O

Computed Properties

• Exact Mass: 306.06917
• Monoisotopic Mass: 306.06908187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67